Cas no 1797309-61-5 (3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one)

• Product Name: 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one
• CAS No: 1797309-61-5
• MF: C₁₈H₂₀BrNOS
• MW: 378.326502799988
• CID: 6116641
• PubChem ID: 71807060
• Update Time: 2025-06-26

3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one
• 3-(2-bromophenyl)-1-(4-thiophen-2-ylpiperidin-1-yl)propan-1-one
• AKOS024560279
• 3-(2-BROMOPHENYL)-1-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]PROPAN-1-ONE
• 3-(2-bromophenyl)-1-(4-(thiophen-2-yl)piperidin-1-yl)propan-1-one
• F6436-3556
• 1797309-61-5

• Inchi： 1S/C18H20BrNOS/c19-16-5-2-1-4-14(16)7-8-18(21)20-11-9-15(10-12-20)17-6-3-13-22-17/h1-6,13,15H,7-12H2
• InChI Key： PWURXYHYABUSAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(N1CCC(C2=CC=CS2)CC1)=O

Computed Properties

• Exact Mass: 377.04490g/mol
• Monoisotopic Mass: 377.04490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.6Ų

Additional information on 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one

Recent Advances in the Study of 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one (CAS: 1797309-61-5)

The compound 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one (CAS: 1797309-61-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific neurotransmitter receptors, particularly in the context of neurological disorders. The presence of both a bromophenyl and thiophenyl moiety in its structure suggests a unique binding affinity that could be exploited for targeted drug design. Researchers have employed advanced computational modeling techniques to predict its interaction with various receptor subtypes, providing valuable insights into its pharmacological profile.

In vitro studies have demonstrated that 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one exhibits promising activity in modulating dopamine and serotonin receptors, which are critical targets for treating conditions such as depression, schizophrenia, and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been confirmed through pharmacokinetic studies, further supporting its potential as a central nervous system (CNS) active agent.

One of the most significant breakthroughs in recent research involves the compound's application in pain management. Preliminary animal studies have shown that it can effectively reduce neuropathic pain by interacting with specific ion channels and receptors in the pain pathway. These findings open new avenues for developing non-opioid analgesics with reduced side effects.

The synthesis of 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one has also seen improvements, with recent protocols achieving higher yields and purity. Green chemistry approaches have been successfully applied to reduce environmental impact while maintaining the compound's structural integrity and biological activity.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and potential off-target effects. Current research is focusing on comprehensive toxicology studies and structure-activity relationship (SAR) analyses to optimize its therapeutic index. The compound's patent status and commercial development potential are also being actively investigated by several pharmaceutical companies.

In conclusion, 3-(2-bromophenyl)-1-4-(thiophen-2-yl)piperidin-1-ylpropan-1-one represents a promising candidate for multiple therapeutic applications, particularly in neurology and pain management. Continued research into its mechanisms of action and clinical potential is warranted to fully realize its therapeutic benefits while addressing safety concerns.